5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one

• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C19H27N5O2/c1-11-16(21-17(26)24-22-11)23-20-10-12-8-13(18(2,3)4)15(25)14(9-12)19(5,6)7/h8-10,20H,1-7H3,(H2,21,23,24,26)
• InChI Key: ZCJOEOUFUNWDFM-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NNC(=O)N=C1NNC=C2C=C(C(=O)C(=C2)C(C)(C)C)C(C)(C)C

Description

5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one, also known as MTT, is a chemical compound that has been widely used in scientific research. MTT is a yellow powder that is soluble in dimethyl sulfoxide (DMSO) and ethanol. It has been used in various studies to investigate its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one is not fully understood. It is believed that this compound is reduced by mitochondrial dehydrogenases to form formazan, a blue-colored product. The amount of formazan produced is directly proportional to the number of living cells in the sample.
Biochemical and Physiological Effects:
This compound has been shown to have no significant toxic effects on cells. It has also been shown to have no effect on cell proliferation or differentiation. However, this compound can interfere with certain enzymes, such as lactate dehydrogenase, which may affect the accuracy of some assays.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one in lab experiments is its ease of use. The this compound assay is a simple and reliable method for measuring cell viability. Another advantage is its low cost, making it an attractive option for researchers with limited budgets. However, one limitation of using this compound is its potential interference with certain enzymes, as mentioned above. Additionally, the this compound assay may not be suitable for all cell types, as some cells may not be able to reduce this compound to form formazan.

Future Directions

There are several future directions for research involving 5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one. One area of interest is the development of new methods for using this compound in cell viability assays. Another area of interest is the investigation of the mechanism of action of this compound and its potential interactions with enzymes. Additionally, researchers may explore the use of this compound in other types of assays, such as assays for measuring oxidative stress or mitochondrial function.

Synthesis Methods

5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one can be synthesized using a variety of methods. One common method involves the reaction of 3,5-ditert-butyl-4-hydroxybenzaldehyde with hydrazine hydrate to form 3,5-ditert-butyl-4-hydroxybenzaldehyde hydrazone. This hydrazone is then reacted with methyl isothiocyanate to form this compound.

Scientific Research Applications

5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one has been widely used in scientific research as a reagent for cell viability assays. The this compound assay is a colorimetric assay that measures the activity of mitochondrial enzymes in living cells. This assay is used to determine cell viability, proliferation, and cytotoxicity. This compound has also been used in studies investigating the effects of various compounds on cell viability and proliferation.